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Compound Focus: Osoresnontrine

CAS No.: 1189767-28-9

Cat. No.: S521137

Get Quote

Osoresnontrine Basic Research Data

The table below summarizes the key available data for research planning [1] [2] [3]:

Property Specification

CAS Number 1189767-28-9 [1] [2]

Molecular Formula C₁₆H₁₇N₅O₂ [1] [2]

Molecular Weight 311.34 g/mol [1] [2]

Purity >98% [1]

Form Solid [1]

Recommended Storage -20°C [1]

Solubility (Stock Solution) Soluble in DMSO to >100 mM [1]

Biological Activity and Pharmacological Profile
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Target and Mechanism of Action

Osoresnontrine is a potent and selective inhibitor of the high-affinity cGMP-specific 3',5'-cyclic

phosphodiesterase 9A (PDE9A) [2]. By inhibiting PDE9A, it blocks the degradation of the second messenger

cyclic guanosine monophosphate (cGMP), thereby increasing cGMP levels in the brain. This amplifies

downstream cGMP signaling, which is known to facilitate synaptic plasticity and long-term potentiation

(LTP), mechanisms underlying learning and memory [4].

Selectivity and Potency

The table below details its inhibitory activity (IC₅₀) against various PDE enzymes, highlighting its high

selectivity for PDE9A [1] [3]:

Enzyme IC₅₀ Value

PDE9A 52 nM [1] [3]

PDE1C 1.0 µM [1] [3]

PDE1A 1.4 µM [1] [3]

PDE2A >10 µM [1]

PDE3A >10 µM [1]

PDE4B >10 µM [1]

PDE5A >10 µM [1]

PDE6AB >10 µM [1]

PDE7A >10 µM [1]

PDE10A >10 µM [1]
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Signaling Pathway and Experimental Workflow

The following diagram illustrates the core neuronal signaling pathway affected by Osoresnontrine and a

general workflow for a related research approach, based on studies of PDE9 inhibition and multi-target drug

discovery [4].
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PDE9 Inhibition & cGMP Signaling Pathway

General Workflow for MTDL Research (Example)
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(Memory & Learning)

Click to download full resolution via product page

Guidance for Protocol Development

Since explicit protocols are unavailable, you can develop your own based on the compound's properties and

standard methods for PDE inhibitors.

In Vitro PDE Inhibition Assay: A typical protocol involves incubating recombinant human PDE9A

enzyme with a substrate like cGMP in an appropriate buffer. The reaction is started by adding the
enzyme, stopped after a set time, and the amount of phosphate produced is measured to determine

enzymatic activity. Osoresnontrine would be pre-incubated with the enzyme, and its IC₅₀ can be
determined by testing a range of concentrations (e.g., 1 nM to 10 µM) [4].

Cellular and In Vivo Studies: For cell-based studies, prepare a stock solution in DMSO and dilute it
in the cell culture medium, ensuring the final DMSO concentration is low (e.g., <0.1%). For animal

studies (e.g., rodent models of Alzheimer's or schizophrenia), common vehicles include suspensions
of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline, sonicated to achieve a clear solution

[3].

Important Considerations for Researchers

Handling and Storage: Always follow the manufacturer's instructions. The product is shipped on blue
ice and should be stored at -20°C upon receipt. Aliquot the stock solution to avoid repeated freeze-

thaw cycles [1].
Intended Use: All commercial sources emphasize that Osoresnontrine is "FOR RESEARCH USE
ONLY. NOT FOR USE IN DIAGNOSTIC OR THERAPEUTIC PROCEDURES." [1] [3]
Biosafety: Adhere to standard laboratory safety protocols for handling synthetic small molecules. Use

personal protective equipment and work in a fume hood when preparing stock solutions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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